N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine

• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol
• IUPAC Name: N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H21N3S/c1-2-22(12-14-8-4-3-5-9-14)18-17-15-10-6-7-11-16(15)23-19(17)21-13-20-18/h3-5,8-9,13H,2,6-7,10-12H2,1H3
• InChI Key: LSABGFCDDOASRL-UHFFFAOYSA-N
• SMILES: CCN(CC1=CC=CC=C1)C2=C3C4=C(CCCC4)SC3=NC=N2

Description

N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of benzothiolo[2,3-d]pyrimidines, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine is not fully understood. However, it has been suggested that this compound may act by inhibiting enzymes or signaling pathways that are involved in the progression of diseases.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells and reduce inflammation. In addition, this compound has been reported to have antiviral activity against certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, one of the limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine. One direction is to investigate the mechanism of action of this compound in more detail. Another direction is to optimize its therapeutic potential by modifying its chemical structure. In addition, this compound can be further studied for its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine has been reported in the literature. One of the methods involves the reaction of 2-mercapto-6-ethylpyrimidine with N-benzyl-2-chloroethylamine in the presence of a base. The reaction yields the desired product, which can be purified by column chromatography.

Scientific Research Applications

N-benzyl-N-ethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine has been studied for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and antiviral activities. In addition, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases.